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Compound of Interest
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Cat. No.: B15579740 Get Quote

Introduction

Targeted protein degradation (TPD) has emerged as a powerful therapeutic strategy that

utilizes the cell's own protein disposal machinery to eliminate disease-causing proteins.[1]

Proteolysis Targeting Chimeras (PROTACs) are at the forefront of this technology.[1] These

heterobifunctional molecules consist of two ligands connected by a linker: one binds to a

protein of interest (POI), and the other recruits an E3 ubiquitin ligase.[1][2]

Pomalidomide is a potent ligand for the Cereblon (CRBN) E3 ubiquitin ligase.[1][3]

Pomalidomide-C4-NH2 is a key synthetic building block used in the development of

PROTACs.[4][5] It incorporates the pomalidomide core, which engages the CRBN E3 ligase,

and a 4-carbon (C4) linker with a terminal primary amine (-NH2).[4][5] This terminal amine

provides a versatile chemical handle for conjugation to a ligand that targets a specific protein

for degradation.[3]

Mechanism of Action

Pomalidomide-based PROTACs operate by inducing proximity between the target protein and

the CRBN E3 ligase complex.[1] The pomalidomide portion of the PROTAC binds to CRBN, a

substrate receptor within the CUL4-DDB1-CRBN E3 ubiquitin ligase complex.[1][6] This

positions the entire POI-PROTAC-CRBN ternary complex to facilitate the transfer of ubiquitin

from an E2 conjugating enzyme to lysine residues on the surface of the POI.[2] The resulting

polyubiquitinated POI is then recognized and degraded by the 26S proteasome.[2] The

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15579740?utm_src=pdf-interest
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Pomalidomide_C7_NH2_Hydrochloride_in_Targeted_Protein_Degradation_Libraries.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Pomalidomide_C7_NH2_Hydrochloride_in_Targeted_Protein_Degradation_Libraries.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Pomalidomide_C7_NH2_Hydrochloride_in_Targeted_Protein_Degradation_Libraries.pdf
https://www.benchchem.com/pdf/Experimental_workflow_for_PROTAC_mediated_protein_degradation_assay.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Pomalidomide_C7_NH2_Hydrochloride_in_Targeted_Protein_Degradation_Libraries.pdf
https://www.benchchem.com/pdf/Synthesis_Protocol_for_Pomalidomide_C2_NH2_Hydrochloride_A_Key_Building_Block_for_Targeted_Protein_Degradation.pdf
https://www.benchchem.com/product/b15579740?utm_src=pdf-body
https://www.medchemexpress.com/pomalidomide-c4-nh2-hydrochloride.html
https://www.medchemexpress.com/pomalidomide-c4-nh2.html
https://www.medchemexpress.com/pomalidomide-c4-nh2-hydrochloride.html
https://www.medchemexpress.com/pomalidomide-c4-nh2.html
https://www.benchchem.com/pdf/Synthesis_Protocol_for_Pomalidomide_C2_NH2_Hydrochloride_A_Key_Building_Block_for_Targeted_Protein_Degradation.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Pomalidomide_C7_NH2_Hydrochloride_in_Targeted_Protein_Degradation_Libraries.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Pomalidomide_C7_NH2_Hydrochloride_in_Targeted_Protein_Degradation_Libraries.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Thalidomide_NH_C5_NH2_and_Pomalidomide_Based_Linkers_in_Targeted_Protein_Degradation.pdf
https://www.benchchem.com/pdf/Experimental_workflow_for_PROTAC_mediated_protein_degradation_assay.pdf
https://www.benchchem.com/pdf/Experimental_workflow_for_PROTAC_mediated_protein_degradation_assay.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PROTAC molecule is not degraded in this process and can catalytically induce the degradation

of multiple POI molecules.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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